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Compound of Interest

Compound Name: Cochlioquinone A

Cat. No.: B018001 Get Quote

An In-depth Technical Guide to Cochlioquinone A (CAS Number: 32450-25-2)

Disclaimer: The provided CAS number, 32450-25-2, corresponds to the natural product

Cochlioquinone A. The chemical name "2-((4-ethyl-5-(4-ethylphenyl)-4H-1,2,4-triazol-3-

yl)thio)acetic acid" appears to be unrelated to this CAS number and likely refers to a different

chemical entity. This guide will focus exclusively on the properties and data for

Cochlioquinone A.

Introduction
Cochlioquinone A is a meroterpenoid, a class of natural products derived from a hybrid of

polyketide and terpenoid biosynthetic pathways.[1][2] First isolated from the fungus

Cochliobolus miyabeanus, a pathogen of rice, it and its analogues have since been identified in

various other fungi.[3] Structurally, Cochlioquinone A belongs to the benzoquinone-type

cochlioquinones and possesses a complex 6/6/6/6 tetracyclic ring system.[1][4] This compound

has garnered significant interest within the scientific community due to its diverse and potent

biological activities, including inhibitory effects on key enzymes, antimicrobial properties, and

potential applications in agriculture and pharmaceuticals.[1][5]

Physicochemical Properties
The fundamental physicochemical properties of Cochlioquinone A are summarized in the

table below. This data is essential for its handling, formulation, and application in experimental

settings.
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Property Value Reference

CAS Number 32450-25-2 [6][7]

Molecular Formula C₃₀H₄₄O₈ [6][7]

Molecular Weight 532.7 g/mol [6][7]

IUPAC Name

[(2S,3R,4S)-2-

[(3R,4aR,6aR,12S,12aS,12bR)

-12-hydroxy-3-(2-

hydroxypropan-2-yl)-6a,12b-

dimethyl-8,11-dioxo-

1,2,3,4a,5,6,12,12a-

octahydropyrano[3,2-

a]xanthen-9-yl]-4-methylhexan-

3-yl] acetate

[5][6]

Appearance Yellow lyophilisate [7]

Solubility
Soluble in DMF, DMSO,

Ethanol, and Methanol.
[7]
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Biological Activity and Mechanism of Action
Cochlioquinone A exhibits a broad spectrum of biological activities, primarily stemming from

its ability to inhibit specific enzymes and interact with cellular receptors.

Enzyme Inhibition
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Cochlioquinone A is a known inhibitor of Diacylglycerol Kinase (DGK) and Diacylglycerol

Acyltransferase (DGAT).[7] Its inhibitory actions are detailed in the table below.

Target Enzyme
Inhibition
Parameter

Value Reference

Diacylglycerol Kinase

(DGK)
Kᵢ 3.1 µM [7][8]

Diacylglycerol

Acyltransferase

(DGAT)

IC₅₀ 5.6 µM [7]

Phosphatidic Acid

Concentration in T cell

lymphoma

IC₅₀ 3 µM [7]

The inhibition of DGK by Cochlioquinone A is competitive with respect to ATP and non-

competitive with diacylglycerol.[8] This specific inhibition leads to an accumulation of

diacylglycerol, a key second messenger that can, in turn, activate Protein Kinase C (PKC).[8]

Receptor Antagonism
Cochlioquinone A has been shown to be an antagonist of the human chemokine receptor

CCR5, which is a crucial co-receptor for HIV-1 entry into host cells.[7]

Target Receptor
Inhibition
Parameter

Value Reference

Human CCR5 IC₅₀ 11 µM [7]

Other Biological Activities
Beyond specific enzyme and receptor interactions, Cochlioquinone A and its analogues have

demonstrated a range of other biological effects:

Antimicrobial Properties: Effective against various pathogens, suggesting potential as a

natural pesticide.[5]
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Leishmanicidal Activity: Shows potent activity against Leishmania species.

Phytotoxic Effects: Exhibits toxicity to plants, which is relevant to its role as a fungal

metabolite in plant pathogenesis.[5]

Cytotoxic and Immunosuppressive Effects: Demonstrates cytotoxic effects against certain

cell lines and has immunosuppressive properties.[1][4]

Apoptosis Induction: Derivatives of Cochlioquinone A have been shown to induce

apoptosis in HCT116 colon cancer cells.[9]

Signaling Pathway
The primary known signaling pathway affected by Cochlioquinone A is the Diacylglycerol

Kinase (DGK) pathway, which plays a crucial role in cell signaling by regulating the levels of the

second messenger diacylglycerol (DAG) and phosphatidic acid (PA).
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Cochlioquinone A inhibits DGK, leading to DAG accumulation and PKC activation.

Experimental Protocols
Isolation of Cochlioquinone A from Cochliobolus sp.
The following is a generalized workflow for the isolation of Cochlioquinone A from the

endophytic fungus Cochliobolus sp., as guided by bioassay-driven fractionation.
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Bioassay-guided isolation workflow for Cochlioquinone A.
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Methodology:

Cultivation: The endophytic fungus Cochliobolus sp. is cultured in a suitable liquid medium to

promote the production of secondary metabolites.

Extraction: The culture broth is extracted with an organic solvent, typically ethyl acetate, to

obtain a crude extract containing a mixture of fungal metabolites.

Initial Bioassay: The crude extract is tested for biological activity using a relevant bioassay,

such as inhibition of the enzyme trypanothione reductase, to confirm the presence of active

compounds.

Fractionation: The active crude extract is subjected to chromatographic techniques (e.g.,

vacuum liquid chromatography, column chromatography over silica gel or Sephadex) to

separate the components into fractions of decreasing complexity.

Bioassay of Fractions: Each fraction is tested in the bioassay to identify the fraction(s)

containing the active compound(s).

Purification: The active fraction(s) are further purified using more advanced chromatographic

methods, such as High-Performance Liquid Chromatography (HPLC), to isolate the pure

Cochlioquinone A.

Structure Elucidation: The structure of the isolated compound is confirmed using

spectroscopic methods, including NMR (¹H, ¹³C, HSQC) and mass spectrometry.

Spectral Data
Detailed spectral data is crucial for the unambiguous identification of Cochlioquinone A.

¹H-NMR and HSQC: Spectral data for Cochlioquinone A has been published and can be

used for structural confirmation.[10]

Mass Spectrometry: High-resolution mass spectrometry is used to determine the exact mass

and molecular formula of the compound.[1][4]

Safety and Handling
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While a specific, comprehensive Material Safety Data Sheet (MSDS) for Cochlioquinone A is

not readily available in the provided search results, standard laboratory safety precautions

should be observed when handling this compound. These include:

Working in a well-ventilated area or fume hood.

Wearing appropriate personal protective equipment (PPE), including safety glasses, gloves,

and a lab coat.

Avoiding inhalation of dust or aerosols.

Preventing contact with skin and eyes.

Storing the compound in a tightly sealed container in a cool, dry place.

Conclusion
Cochlioquinone A (CAS 32450-25-2) is a biologically active natural product with a well-

defined chemical structure and a growing body of research elucidating its mechanisms of

action. Its ability to inhibit key enzymes like DGK and antagonize the CCR5 receptor makes it a

valuable tool for research in cell signaling, infectious diseases, and oncology. Further

investigation into its structure-activity relationships and biosynthetic pathways will likely open

new avenues for its application in drug discovery and as a lead compound for the development

of novel therapeutic agents.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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